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Compound of Interest

Compound Name: Sulfaethoxypyridazine-13C6

Cat. No.: B15555044 Get Quote

In-Depth Technical Guide to
Sulfaethoxypyridazine-¹³C₆
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of the stable

isotope-labeled compound, Sulfaethoxypyridazine-¹³C₆, a crucial tool in pharmacokinetic and

metabolic research.

Core Molecular Attributes
Sulfaethoxypyridazine is a sulfonamide antibiotic.[1][2][3][4] Its isotopically labeled form,

Sulfaethoxypyridazine-¹³C₆, incorporates six ¹³C atoms, providing a distinct mass signature for

analytical studies.

Quantitative Molecular Data
The fundamental molecular characteristics of both unlabeled Sulfaethoxypyridazine and its ¹³C₆

labeled counterpart are summarized below for direct comparison.
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Property Sulfaethoxypyridazine Sulfaethoxypyridazine-¹³C₆

Molecular Formula C₁₂H₁₄N₄O₃S[1][2][3][5] C₆[¹³C]₆H₁₄N₄O₃S[6]

Molecular Weight ( g/mol ) 294.33[2][3][5] 300.29[6]

Exact Mass (Da) 294.0787[4] ~300.0988

Experimental Protocols
The generation of Sulfaethoxypyridazine-¹³C₆ involves synthetic organic chemistry techniques

where a starting material containing six ¹³C atoms is incorporated into the final molecular

structure. While specific proprietary synthesis methods are not publicly detailed, a general

workflow can be conceptualized.

Conceptual Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of an isotopically

labeled active pharmaceutical ingredient (API) like Sulfaethoxypyridazine-¹³C₆.
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Procurement of ¹³C₆ Labeled Precursor

Multi-step Chemical Synthesis

Purification by Chromatography (e.g., HPLC)

Structural Verification (NMR, MS)

Final Labeled Compound (Sulfaethoxypyridazine-¹³C₆)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of Sulfaethoxypyridazine-¹³C₆.

Signaling Pathways and Logical Relationships
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The primary utility of Sulfaethoxypyridazine-¹³C₆ is as an internal standard in quantitative

bioanalysis or as a tracer in metabolic studies. The logical relationship between the unlabeled

drug and its stable isotope-labeled version is foundational to these applications.

Isotopic Relationship for Quantitative Analysis
The diagram below outlines the relationship between the native compound and its ¹³C₆ labeled

analog in a typical mass spectrometry-based assay.
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Biological Sample Internal Standard

Sulfaethoxypyridazine (Analyte)

Sample Extraction & Preparation

Sulfaethoxypyridazine-¹³C₆

LC-MS/MS Analysis

Quantification (Ratio of Analyte to Internal Standard)
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Caption: Use of Sulfaethoxypyridazine-¹³C₆ as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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